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Compound of Interest

Compound Name: 3-Aminocrotononitrile

Cat. No.: B3429717 Get Quote

3-Aminocrotononitrile, also known as 3-amino-2-butenenitrile, is a bifunctional molecule

featuring both a nucleophilic enamine and an electrophilic nitrile group. This unique electronic

arrangement makes it a highly versatile and valuable building block in organic synthesis.[1] It

serves as a key intermediate in the production of a wide array of commercially significant

compounds, including pharmaceuticals, agrochemicals, and dyes.[2][3] The efficacy, safety,

and economics of these synthetic routes, as well as the quality of the final products, are

intrinsically linked to the chemical stability of 3-aminocrotononitrile.

For researchers, process chemists, and formulation scientists, a comprehensive understanding

of this compound's degradation pathways under various stress conditions is not merely

academic—it is a prerequisite for robust process development, ensuring the integrity of stored

material, and meeting stringent regulatory standards. This guide provides a detailed

examination of the stability profile of 3-aminocrotononitrile, offering field-proven insights into

its handling, potential liabilities, and the methodologies required to assess its degradation.

Core Physicochemical Properties and
Recommended Handling
The stability of a chemical is fundamentally influenced by its physical properties and how it is

stored and handled. 3-Aminocrotononitrile is a yellowish solid that exists as two geometric

isomers, (E) and (Z), which have distinct melting points.[4][5] Its solubility profile—soluble in

polar organic solvents like ethanol but sparingly soluble in water and nonpolar solvents like

benzene—is a key consideration for reaction and formulation design.[4][5]
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Safety data sheets (SDS) consistently highlight the compound's toxicity and hygroscopic

nature.[6][7] Therefore, proper handling and storage are the first lines of defense against

degradation and ensuring laboratory safety.

Table 1: Physicochemical and Safety Data for 3-Aminocrotononitrile

Property Value Source(s)

CAS Number 1118-61-2 [8]

Molecular Formula C₄H₆N₂ [8]

Molecular Weight 82.11 g/mol [9]

Appearance Yellowish flakes or solid [4][5]

Melting Point
(cis/Z)-form: 79–83 °C

(trans/E)-form: 52–53 °C
[4][5]

Solubility

Soluble in ethanol and diethyl

ether; sparingly soluble in

water and benzene.

[4]

Storage Temp.
2–8 °C, in a cool, dry, and well-

ventilated place.
[6]

Handling Notes

Hygroscopic; store under an

inert gas. Toxic.[6][7] Wear

appropriate PPE.[10][11]

The explicit recommendation to store 3-aminocrotononitrile in a cool, dry, and dark

environment under an inert atmosphere is a direct indicator of its primary stability liabilities:

susceptibility to hydrolysis, and potential thermal and photolytic degradation.[6][7]

Chemical Stability Profile: Degradation Pathways
and Mechanisms
While specific forced degradation studies on 3-aminocrotononitrile are not extensively

published, its chemical structure—an α,β-unsaturated nitrile with an enamine functionality—

allows for a robust, mechanism-based prediction of its stability.
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Hydrolytic Stability: The Dual Points of Failure
Hydrolysis represents the most significant stability concern for 3-aminocrotononitrile. The

molecule contains two functional groups susceptible to hydrolytic attack: the nitrile and the

enamine.

Nitrile Hydrolysis: Under both acidic and basic conditions, the nitrile group (-C≡N) can

undergo hydrolysis. This typically proceeds in a stepwise fashion, first yielding a primary

amide (3-amino-2-butenamide) and, upon further reaction, the corresponding carboxylic acid

(3-amino-2-butenoic acid). The acidic hydrolysis of nitriles is a well-established reaction

pathway.[12]

Enamine Hydrolysis: Enamines are generally unstable in the presence of aqueous acid and

can readily hydrolyze to form a ketone and an amine. In this case, acidic hydrolysis would

cleave the C=C-NH₂ bond, yielding 3-oxobutanenitrile (acetoacetonitrile) and ammonia.

Under basic conditions, the enamine is generally more stable. However, the synthesis of 3-
aminocrotononitrile itself involves the hydrolysis of its sodium salt with water, which

generates NaOH as a byproduct, indicating that the molecule can withstand certain basic

conditions.[2][13] Yet, prolonged exposure to strong bases at elevated temperatures could still

promote degradation.
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Figure 2: Experimental workflow for a forced degradation study of 3-aminocrotononitrile.

Summary and Recommendations
3-Aminocrotononitrile is a reactive and highly useful synthetic intermediate whose stability is

paramount for its successful application. This guide has established its primary stability

liabilities through a review of its chemical properties and reactivity.
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Key Stability Insights:

Primary Degradation Risk: The compound is highly susceptible to hydrolysis under both

acidic and basic conditions, potentially degrading the nitrile and/or enamine functional

groups.

Handling and Storage: It is hygroscopic and sensitive to heat and light. Strict adherence to

recommended storage conditions (2–8°C, dry, dark, inert atmosphere) is essential to

maintain its purity and prevent degradation. [6][7]* Analytical Approach: A well-designed

forced degradation study coupled with a stability-indicating HPLC method is the definitive

approach to understanding its degradation profile and ensuring quality control.

For professionals in drug development and process chemistry, these insights are crucial. When

using 3-aminocrotononitrile, reaction conditions should be carefully controlled to avoid

excessive heat and incompatible acidic or basic aqueous environments unless hydrolysis is the

intended transformation. For long-term storage, quality control checks should be performed

periodically to confirm its integrity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b3429717#3-aminocrotononitrile-stability-under-different-conditions
https://www.benchchem.com/product/b3429717#3-aminocrotononitrile-stability-under-different-conditions
https://www.benchchem.com/product/b3429717#3-aminocrotononitrile-stability-under-different-conditions
https://www.benchchem.com/product/b3429717#3-aminocrotononitrile-stability-under-different-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3429717?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

